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Compound of Interest

Compound Name:
2-Fluoro-5-isopropylphenylboronic

acid

Cat. No.: B572195 Get Quote

2-Fluoro-5-isopropylphenylboronic Acid:
Molecular Characteristics
For researchers and professionals in the field of drug development and chemical synthesis,

precise molecular data is paramount. This guide provides the essential molecular formula and

weight for 2-Fluoro-5-isopropylphenylboronic acid.

The fundamental chemical properties of 2-Fluoro-5-isopropylphenylboronic acid are

summarized in the table below. This information is critical for stoichiometric calculations in

reaction planning and for the characterization of synthesized compounds.

Property Value

Molecular Formula C9H12BFO2

Molecular Weight 182.00 g/mol [1]

This data serves as a foundational reference for any experimental or theoretical work involving

2-Fluoro-5-isopropylphenylboronic acid.

While this document focuses on the core molecular properties, it is understood that

comprehensive research would involve detailed experimental protocols and pathway analysis.
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However, as this guide is specific to the molecular weight and formula, such sections are not

applicable here.

Below is a simple logical diagram illustrating the relationship between the compound's name

and its primary molecular identifiers.

2-Fluoro-5-isopropylphenylboronic acid

Molecular Formula:
C9H12BFO2

is defined by

Molecular Weight:
182.00 g/mol

is defined by

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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